3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 3-(cyclopropanecarbonylamino)-N-phenylbenzamide
• InChI: InChI=1S/C17H16N2O2/c20-16(12-9-10-12)19-15-8-4-5-13(11-15)17(21)18-14-6-2-1-3-7-14/h1-8,11-12H,9-10H2,(H,18,21)(H,19,20)
• InChI Key: PORYEWZIEGPVOX-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3

Description

3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide, also known as CPPB, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. CPPB is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which plays a crucial role in regulating synaptic transmission in the central nervous system.

Mechanism of Action

3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide selectively binds to the allosteric site of mGluR5, which leads to an increase in receptor activity and enhances the signaling pathway of the receptor. This results in an increase in synaptic transmission and plasticity, which has been linked to the therapeutic effects of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide in various neurological disorders.
Biochemical and Physiological Effects:
3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide has been shown to have several biochemical and physiological effects, including an increase in extracellular glutamate levels, an increase in dendritic spine density, and an increase in long-term potentiation (LTP) in the hippocampus. These effects are believed to be responsible for the therapeutic effects of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide is its high selectivity and potency for mGluR5, which makes it an ideal tool for investigating the role of this receptor in synaptic transmission and plasticity. However, one limitation of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide in scientific research. One potential area of investigation is the role of mGluR5 in the development of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is the use of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide in combination with other drugs for the treatment of addiction and other psychiatric disorders. Additionally, the development of more soluble analogs of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide could lead to improved experimental design and increased therapeutic potential.

Synthesis Methods

The synthesis of 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide involves the reaction of 3-aminobenzoic acid with cyclopropylcarbonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with N-phenyl-1,2-ethanediamine. The final product is obtained through recrystallization from an appropriate solvent.

Scientific Research Applications

3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide has been extensively studied for its potential use in treating various neurological disorders, including schizophrenia, anxiety, depression, and addiction. It has also been shown to have neuroprotective effects in animal models of traumatic brain injury and stroke. 3-[(cyclopropylcarbonyl)amino]-N-phenylbenzamide has been used in several preclinical studies to investigate the role of mGluR5 in synaptic transmission and plasticity, as well as in learning and memory processes.